(E)-N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)-3-(thiophen-2-yl)acrylamide

• IUPAC Name: (E)-N-[1-(1-benzothiophen-3-yl)propan-2-yl]-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C18H17NOS2/c1-13(19-18(20)9-8-15-5-4-10-21-15)11-14-12-22-17-7-3-2-6-16(14)17/h2-10,12-13H,11H2,1H3,(H,19,20)/b9-8+
• InChI Key: PLVMEJQNTZXLRK-CMDGGOBGSA-N
• Canonical SMILES: CC(CC1=CSC2=CC=CC=C21)NC(=O)C=CC3=CC=CS3
• Isomeric SMILES: CC(CC1=CSC2=CC=CC=C21)NC(=O)/C=C/C3=CC=CS3
• Molecular Formula: C18H17NOS2
• Molecular Weight: 327.5 g/mol

Description

(E)-N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)-3-(thiophen-2-yl)acrylamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of acrylamide, which is widely used in various industrial and laboratory applications.

Scientific Research Applications

Synthesis and Pharmaceutical Research

• Synthesis of Derivatives: Research has focused on the synthesis of derivatives of benzo[b]thiophene, such as 1-(aryl)-3-[4-(aryl)piperazin-1-yl]propane derivatives, for the development of new antidepressants with dual modes of action, involving serotonin reuptake inhibition and 5-HT1A receptor affinity (Pérez-Silanes et al., 2001).
• Pharmacological Evaluation: Novel benzo[b]thiophen-2-yl-3-(4-arylpiperazin-1-yl)-propan-1-one derivatives have been synthesized and evaluated for their affinity towards 5-HT1A receptors, highlighting the potential of these compounds in drug discovery (Pessoa‐Mahana et al., 2012).

Chemical Synthesis and Structural Analysis

• Directed Metalation in Synthesis: The use of directed metalation in synthesis has been explored, particularly for the preparation of functionalized benzo[b]thiophenes as key intermediates in the synthesis of benzothienopyranones (Pradhan & De, 2005).
• Study on Synthesis Routes: Research has reported on the synthesis route of 2-(thiophen-2-yl)ethanamine, involving intermediate steps such as the Knoevenagel-Doebner condensation of thipphen-2-carbaldehyde (Wei Yun-yang, 2007).

Crystallography and Material Science

• Crystal Structure Determination: Studies have been conducted on the crystal structure of various benzo[b]thiophene derivatives, providing insights into their molecular arrangements and potential applications in material science (Kumar et al., 2016); (Lee et al., 2009).

Biological Activity and Anticancer Research

• Antiproliferative Activity Against Cancer Cells: Hydroxyl-containing benzo[b]thiophene analogs have been investigated for their selectivity and antiproliferative activity against laryngeal cancer cells, indicating their potential in cancer therapy (Haridevamuthu et al., 2023).